Cas no 162739-20-0 (12-Oxa-2,5,9,10-tetraazatetradecanoicacid,7-hydroxy-13,13-dimethyl-3-(1-methylethyl)-4,11-dioxo-6,9-bis(phenylmethyl)-,2-pyridinylmethyl ester, [3S-(3R*,6R*,7R*)]- (9CI))

• Product Name: 12-Oxa-2,5,9,10-tetraazatetradecanoicacid,7-hydroxy-13,13-dimethyl-3-(1-methylethyl)-4,11-dioxo-6,9-bis(phenylmethyl)-,2-pyridinylmethyl ester, [3S-(3R*,6R*,7R*)]- (9CI)
• CAS No: 162739-20-0
• MF: C₃₄H₄₅N₅O₆
• MW: 619.751008749008
• CID: 216613
• PubChem ID: 475579
• Update Time: 2025-04-19

12-Oxa-2,5,9,10-tetraazatetradecanoicacid,7-hydroxy-13,13-dimethyl-3-(1-methylethyl)-4,11-dioxo-6,9-bis(phenylmethyl)-,2-pyridinylmethyl ester, [3S-(3R*,6R*,7R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 12-Oxa-2,5,9,10-tetraazatetradecanoicacid,7-hydroxy-13,13-dimethyl-3-(1-methylethyl)-4,11-dioxo-6,9-bis(phenylmethyl)-,2-pyridinylmethyl ester, [3S-(3R*,6R*,7R*)]- (9CI)
• 12-Oxa-2,5,9,10-tetraazatetradecanoicacid,7-hydroxy-13,13-dimethyl-3-(1-methylethyl)-4,11-dioxo-6,9-bis(phenylmethyl)-,2-pyri
• 2-Methyl-2-propanyl 2-benzyl-2-[(2S,3S)-2-hydroxy-4-phenyl-3-({N- [(2-pyridinylmethoxy)carbonyl]-L-valyl}amino)butyl]hydrazinecarbo xylate
• N-(4-{1-Benzyl-2-[tert-butoxy(hydroxy)methylidene]hydrazinyl}-3-hydroxy-1-phenylbutan-2-yl)-2-({hydroxy[(pyridin-2-yl)methoxy]methylidene}amino)-3-methylbutanimidic acid
• 5S-N-((2-Pyridinyl)methoxycarbonyl)valinylamino-2-t-butyloxycarbonyl-amino-4S-hydroxy-1,6-diphenyl-2-azahexane
• DTXSID00936734
• 2-pyridylmethyl N-[(1S)-1-[[(1S,2S)-1-benzyl-3-[benzyl-(tert-butoxycarbonylamino)amino]-2-hydroxy-propyl]carbamoyl]-2-methyl-propyl]carbamate
• 162739-20-0

• Inchi： 1S/C34H45N5O6/c1-24(2)30(37-32(42)44-23-27-18-12-13-19-35-27)31(41)36-28(20-25-14-8-6-9-15-25)29(40)22-39(21-26-16-10-7-11-17-26)38-33(43)45-34(3,4)5/h6-19,24,28-30,40H,20-23H2,1-5H3,(H,36,41)(H,37,42)(H,38,43)/t28-,29-,30-/m0/s1
• InChI Key： VLTMMAPKUXOKOX-DTXPUJKBSA-N
• SMILES： O[C@@H](CN(CC1C=CC=CC=1)NC(=O)OC(C)(C)C)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)NC(=O)OCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 619.33725
• Monoisotopic Mass: 619.336984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 17
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142
• XLogP3: 4.9

Experimental Properties

• Density: 1.188
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.573
• PSA: 142.12